Cas no 29813-41-0 (1-(Benzobthiophen-6-yl)ethan-1-one)
29813-41-0 structure
Product Name:1-(Benzobthiophen-6-yl)ethan-1-one
CAS No:29813-41-0
MF:C10H8OS
MW:176.234921455383
CID:1440258
PubChem ID:14547484
Update Time:2025-04-20
1-(Benzobthiophen-6-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-benzo[b]thien-6-yl-
- 1-benzo[b]thien-6-ylEthanone
- SCHEMBL3797885
- 6-acetylbenzo[b]thiophene
- 6-acetyl benzo[b]thiophene
- 1-(benzo[b]thiophen-6-yl)ethanone
- 29813-41-0
- DFLLZALUYPNFOR-UHFFFAOYSA-N
- AT27897
- DA-19850
- 1-(1-BENZOTHIOPHEN-6-YL)ETHANONE
- 1-(BENZO[B]THIOPHEN-6-YL)ETHAN-1-ONE
- 1-(Benzobthiophen-6-yl)ethan-1-one
-
- Inchi: 1S/C10H8OS/c1-7(11)9-3-2-8-4-5-12-10(8)6-9/h2-6H,1H3
- InChI Key: DFLLZALUYPNFOR-UHFFFAOYSA-N
- SMILES: S1C=CC2C=CC(C(C)=O)=CC1=2
Computed Properties
- Exact Mass: 176.02964
- Monoisotopic Mass: 176.02958605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 45.3Ų
Experimental Properties
- PSA: 17.07
1-(Benzobthiophen-6-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B014228-50mg |
1-(Benzo[b]thiophen-6-yl)ethan-1-one |
29813-41-0 | 50mg |
$ 295.00 | 2022-06-07 | ||
| TRC | B014228-100mg |
1-(Benzo[b]thiophen-6-yl)ethan-1-one |
29813-41-0 | 100mg |
$ 490.00 | 2022-06-07 | ||
| Alichem | A169004114-5g |
1-(Benzo[b]thiophen-6-yl)ethanone |
29813-41-0 | 95% | 5g |
$990.00 | 2023-09-02 | |
| Alichem | A169004114-10g |
1-(Benzo[b]thiophen-6-yl)ethanone |
29813-41-0 | 95% | 10g |
$1474.00 | 2023-09-02 | |
| Alichem | A169004114-25g |
1-(Benzo[b]thiophen-6-yl)ethanone |
29813-41-0 | 95% | 25g |
$3094.35 | 2023-09-02 | |
| 1PlusChem | 1P00BHS5-100mg |
1-(benzo[b]thiophen-6-yl)ethanone |
29813-41-0 | 95% | 100mg |
$255.00 | 2024-05-06 | |
| 1PlusChem | 1P00BHS5-250mg |
1-(benzo[b]thiophen-6-yl)ethanone |
29813-41-0 | 95% | 250mg |
$432.00 | 2024-05-06 | |
| 1PlusChem | 1P00BHS5-1g |
1-(benzo[b]thiophen-6-yl)ethanone |
29813-41-0 | 95% | 1g |
$1130.00 | 2024-05-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1732659-1g |
1-(Benzo[b]thiophen-6-yl)ethan-1-one |
29813-41-0 | 98% | 1g |
¥10283.00 | 2024-08-03 | |
| Ambeed | A449913-100mg |
1-(Benzo[b]thiophen-6-yl)ethanone |
29813-41-0 | 95% | 100mg |
$272.0 | 2025-02-28 |
1-(Benzobthiophen-6-yl)ethan-1-one Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
29813-41-0 (1-(Benzobthiophen-6-yl)ethan-1-one) Related Products
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